Cas no 898792-89-7 (1-(4-bromo-3-fluorophenyl)-3-(2,3-dimethylphenyl)propan-1-one)

• Product Name: 1-(4-bromo-3-fluorophenyl)-3-(2,3-dimethylphenyl)propan-1-one
• CAS No: 898792-89-7
• MF: C₁₇H₁₆BrFO
• MW: 335.210747718811
• CID: 1946892
• PubChem ID: 24726244
• Update Time: 2025-07-02

1-(4-bromo-3-fluorophenyl)-3-(2,3-dimethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-3-fluorophenyl)-3-(2,3-dimethylphenyl)propan-1-one
• 4'-BROMO-3-(2,3-DIMETHYLPHENYL)-3'-FLUOROPROPIOPHENONE
• AG-H-67242
• CTK5G6928
• KB-189804
• MFCD03843634
• DTXSID70644637
• 1-(4-Bromo-3-fluorophenyl)-3-(2,3-dimethylphenyl)-1-propanone
• 898792-89-7
• AKOS016021792

• MDL： MFCD03843634
• Inchi： 1S/C17H16BrFO/c1-11-4-3-5-13(12(11)2)7-9-17(20)14-6-8-15(18)16(19)10-14/h3-6,8,10H,7,9H2,1-2H3
• InChI Key： KSWLLTHFDMKKGP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)C(CCC1C=CC=C(C)C=1C)=O

Computed Properties

• Exact Mass: 334.03700
• Monoisotopic Mass: 334.03686Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 5.02050

Additional information on 1-(4-bromo-3-fluorophenyl)-3-(2,3-dimethylphenyl)propan-1-one

Introduction to 1-(4-bromo-3-fluorophenyl)-3-(2,3-dimethylphenyl)propan-1-one (CAS No. 898792-89-7)

1-(4-bromo-3-fluorophenyl)-3-(2,3-dimethylphenyl)propan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With a molecular formula that combines bromine and fluorine substituents on a phenyl ring alongside a dimethylphenyl group on the propanone backbone, this molecule exhibits unique structural and chemical properties that make it a promising candidate for further exploration in drug discovery. The compound's Chemical Abstracts Service (CAS) number, 898792-89-7, uniquely identifies it in scientific literature and databases, facilitating its study and application in various research contexts.

The structural composition of 1-(4-bromo-3-fluorophenyl)-3-(2,3-dimethylphenyl)propan-1-one is characterized by its aromatic system, which includes a brominated and fluorinated benzene ring. These halogenated aromatic rings are well-known for their ability to enhance the binding affinity and selectivity of molecules when interacting with biological targets. The presence of bromine at the 4-position and fluorine at the 3-position introduces specific electronic and steric effects that can modulate the compound's reactivity and pharmacological activity. Additionally, the 2,3-dimethylphenyl group attached to the propanone moiety contributes to the molecule's overall complexity and potential for functionalization.

In recent years, there has been a growing interest in developing novel compounds that incorporate halogenated aromatic rings due to their role in enhancing drug-like properties such as solubility, metabolic stability, and cell membrane permeability. The bromo and fluorine substituents in this compound are particularly noteworthy, as they have been extensively studied for their ability to improve binding interactions with enzymes and receptors. For instance, fluorine atoms can increase metabolic stability by resisting nucleophilic attack, while bromine atoms can serve as handles for further chemical modifications through cross-coupling reactions.

Research into 1-(4-bromo-3-fluorophenyl)-3-(2,3-dimethylphenyl)propan-1-one has revealed its potential in several therapeutic areas. One of the most promising applications is in the development of kinase inhibitors, where the combination of halogenated aromatic rings and alkyl groups can provide optimal interactions with target proteins. Kinases are critical enzymes involved in numerous cellular processes, making them attractive targets for therapeutic intervention. The structural features of this compound suggest that it may exhibit inhibitory activity against specific kinases by occupying key binding pockets within the enzyme active site.

Moreover, the dimethylphenyl group in the molecule contributes to its lipophilicity, which is an important factor in drug absorption and distribution. By balancing hydrophobicity with polar interactions, this compound has the potential to achieve favorable pharmacokinetic profiles. Studies have shown that similar structures with dimethylphenyl groups often exhibit enhanced bioavailability and prolonged half-life in vivo, making them suitable candidates for further development into clinical candidates.

The synthesis of 1-(4-bromo-3-fluorophenyl)-3-(2,3-dimethylphenyl)propan-1-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of bromine and fluorine substituents typically involves halogenation reactions or metal-catalyzed cross-coupling processes. The 2,3-dimethylphenyl group can be incorporated through Friedel-Crafts alkylation or other electrophilic aromatic substitution reactions. Each step must be meticulously controlled to avoid side products that could complicate subsequent functionalization or biological testing.

In academic research circles, this compound has been explored as a scaffold for designing more complex molecules with tailored pharmacological properties. By leveraging its structural features, researchers have synthesized derivatives that target different biological pathways or exhibit enhanced efficacy in preclinical models. For example, modifications to the fluorophenyl ring have been investigated for their impact on receptor binding affinity, while alterations to the propanone backbone have been studied for their effects on metabolic stability.

The growing body of literature on 1-(4-bromo-3-fluorophenyl)-3-(2,3-dimethylphenyl)propan-1-one underscores its significance as a building block in medicinal chemistry. Researchers are increasingly utilizing computational methods such as molecular docking and quantum mechanics simulations to predict how this compound might interact with biological targets. These computational approaches help guide experimental design by identifying potential binding modes and optimizing lead structures before costly wet-lab synthesis.

Looking ahead, the future of 1-(4-bromo-3-fluorophenyl)-3-(2,3-dimethylphenyl)propan-1-one lies in its application to real-world therapeutic challenges. As drug discovery efforts continue to evolve toward more targeted and personalized medicine, compounds like this one will play a crucial role in identifying new treatments for various diseases. Their unique structural features offer a rich foundation for innovation, enabling scientists to design molecules that are both potent and selective.

In conclusion,1-(4-bromo-3-fluorophenyl)-3-(2,3-dimethylphenyl)propan-1-one (CAS No. 898792-89-7) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmaceutical agents. Its combination of halogenated aromatic rings and alkyl groups makes it a versatile scaffold for further exploration in drug discovery. As research progresses，this compound will undoubtedly continue to contribute valuable insights into medicinal chemistry，offering hope for new treatments across multiple therapeutic areas.